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Compound of Interest

Compound Name: T0O070907

Cat. No.: B1682576

Introduction TO070907 is a potent, selective, and irreversible antagonist of the Peroxisome
Proliferator-Activated Receptor gamma (PPARY) with an IC50 of 1 nM.[1][2] It displays over
800-fold selectivity for PPARy compared to PPARa and PPARJ.[1][2] T0O070907 functions by
covalently binding to cysteine 313 in the ligand-binding domain of PPARY, which induces a
conformational change that blocks the recruitment of transcriptional coactivators.[3] These
characteristics make it a critical tool for studying PPARy-mediated signaling pathways in
various biological processes, including adipogenesis, cancer cell proliferation, and
inflammation.[1][4][5] Proper dissolution and storage are paramount to ensure the compound's
stability and activity for reproducible experimental results.

Physicochemical and Solubility Data

Quantitative data regarding the solubility and storage of T0070907 are summarized below. It is
crucial to use fresh, anhydrous solvents, as moisture can reduce the solubility of the
compound, particularly in DMSO.[6]

Table 1: Solubility of T0070907
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Max Concentration

Max Concentration

Solvent Notes
(mg/mL) (mM)
Sonication, warming,
or heating to 60°C
may be required to
achieve higher
DMSO 10-62.5 36-225.1 concentrations. Use of
fresh, moisture-free
DMSO is
recommended.[3][6][7]
[81[°]
1 eq. HCI ~27.8 ~100
DMF 10 ~36
DMF:PBS (pH 7.2)
0.2 ~0.72
(1:4)
Sonication is
10% DMSO + 40% _
recommended for this
PEG300 + 5% Tween =1 >3.6 ) )
] vehicle formulation.[7]
80 + 45% Saline
[8]
Water <0.1 Insoluble
Ethanol - Insoluble
Molecular Weight: 277.67 g/mol [1][2]
Table 2: Storage and Stability
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Storage ]
Form Duration Notes
Temperature
Powder -20°C 3years [61[71[8]
Not specified, but For long-term storage,
Powder Room Temperature stable for shipping.[1] -20°Cis
[8] recommended.
Aliquot stock solutions
to prevent repeated
In Solvent -80°C 1-2 years
freeze-thaw cycles.[6]
[718]
In Solvent -20°C 1 month - 1 year [6]1[8]

Signaling Pathway of T0070907

T0070907 exerts its primary effect by antagonizing the PPARYy signaling pathway. Under
normal conditions, a PPARYy agonist (like a thiazolidinedione) binds to PPARYy, causing it to
form a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to
Peroxisome Proliferator Response Elements (PPRES) on the DNA, recruiting coactivators and
initiating the transcription of target genes. T0070907 covalently binds to PPARYy, preventing the
conformational change required for coactivator recruitment. Instead, it can promote the binding
of corepressors, actively silencing gene transcription.
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Start: Prepare Reagents

Reaction Mix:
- SPA Buffer
- GST-PPARY Protein
- 3H-Radioligand

T0070907 (m DMSO)

Incubate for 1 hour
at Room Temperature
Add Polylysine-Coated
SPA Beads

Gncubate for 1 hour)

Read Signal in
Scintillation Counter
(e.g., Packard Topcount)

End: Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: TO070907 Dissolution and Storage
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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